Cas no 1155001-40-3 (6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one
• CAS No: 1155001-40-3
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5073350
• Update Time: 2025-06-08

6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one
• 3-(3-hydroxypiperidine-1-carbonyl)-1H-pyridazin-6-one
• 6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H13N3O3/c14-7-2-1-5-13(6-7)10(16)8-3-4-9(15)12-11-8/h3-4,7,14H,1-2,5-6H2,(H,12,15)
• InChI Key： ICGLPTTVXVERDW-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CC(NN=2)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 376
• XLogP3: -1
• Topological Polar Surface Area: 82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one

Introduction to 6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Biology

6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one, with the CAS number 1155001-40-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of both a piperidine ring and a dihydropyridazine core suggests a versatile scaffold that could interact with biological targets in novel ways, making it a promising candidate for further investigation.

The compound's structure, characterized by a 6-(3-Hydroxypiperidine-1-carbonyl) moiety, positions it as a potential intermediate in the synthesis of more complex molecules. The hydroxypiperidine group is particularly noteworthy, as it introduces both hydrophilic and lipophilic characteristics, which can be exploited to optimize solubility and bioavailability. This balance is crucial in pharmaceutical development, where the pharmacokinetic properties of a drug are often as important as its efficacy.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. Dihydropyridazines, in particular, have been studied for their potential as bioactive agents due to their ability to engage with various biological pathways. The 2,3-dihydropyridazin-3-one core of this compound is no exception, offering a scaffold that can be modified to target specific therapeutic areas.

One of the most exciting aspects of this compound is its potential as a precursor for the development of small-molecule drugs. The CAS number 1155001-40-3 provides a unique identifier that facilitates its use in research and development processes. Researchers have been exploring how modifications to this core structure can enhance its binding affinity and selectivity for biological targets. For instance, the introduction of additional functional groups could fine-tune its interactions with enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of piperidine derivatives in drug design. Piperidine rings are commonly found in approved drugs due to their ability to improve metabolic stability and oral bioavailability. The 6-(3-Hydroxypiperidine-1-carbonyl) part of this compound leverages these advantages, making it an attractive scaffold for further exploration. Researchers are particularly interested in how the hydroxyl group can be utilized to enhance solubility or to participate in hydrogen bonding interactions within biological targets.

The dihydropyridazine moiety adds another layer of complexity to this molecule. Dihydropyridazines have been shown to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 2,3-dihydropyridazin-3-one core provides a platform for designing molecules that can interact with these pathways effectively. By modifying different parts of the molecule, researchers can tailor its properties to achieve specific therapeutic outcomes.

In the context of drug discovery, computational methods have become increasingly important for predicting the behavior of novel compounds. Molecular modeling techniques can be used to simulate how 6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one interacts with biological targets at the molecular level. These simulations can guide experimental design and help identify promising derivatives for further testing. The integration of computational chemistry with traditional wet-lab approaches has accelerated the pace of drug discovery significantly.

One area where this compound shows promise is in the treatment of neurological disorders. Piperidine derivatives have been investigated for their potential as monoamine oxidase inhibitors (MAOIs), which are used to treat conditions such as depression and Parkinson's disease. The unique structure of 6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one suggests that it could interact with MAO enzymes or other neurotransmitter systems relevant to these disorders.

Another potential application lies in oncology research. Dihydropyridazines have been explored for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The CAS number 1155001-40-3 identifies this compound as a candidate for further investigation in this field. Researchers are particularly interested in how modifications to its structure could enhance its selectivity against cancer cells while minimizing toxicity to healthy tissues.

The synthesis of this compound also presents interesting challenges and opportunities. The presence of multiple functional groups requires careful consideration during synthetic planning to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and flow chemistry are being employed to streamline the synthesis process.

In conclusion,6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one (CAS number 1155001-40-3) is a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive agents targeting various therapeutic areas. As research continues into this compound and related derivatives,6-(3-Hydroxypiperidine-1-carbonyl)-2,3-dihydropyridazin-3-one is likely to play an important role in the development of next-generation drugs.